Cas no 1805596-47-7 (5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1805596-47-7
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4901644
• Update Time: 2025-05-24

5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF3IN/c8-2-4-1-5(7(9,10)11)6(12)13-3-4/h1,3H,2H2
• InChI Key： MAACRHGHIACDFL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(CBr)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine

Comprehensive Overview of 5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805596-47-7)

5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805596-47-7) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine derivatives family, which are known for their versatile applications in drug discovery and organic synthesis. The presence of bromomethyl, iodo, and trifluoromethyl functional groups makes it a valuable intermediate for constructing complex molecules.

In recent years, the demand for halogenated pyridines like 5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine has surged due to their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating biologically active compounds, including anticancer agents and antiviral drugs. Researchers are particularly interested in its potential to serve as a building block for small-molecule inhibitors targeting protein-protein interactions.

The compound's trifluoromethyl group is a key feature, as fluorinated compounds often exhibit enhanced metabolic stability and lipophilicity, making them attractive for drug design. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where CF3-substituted compounds are frequently explored for their unique properties. Additionally, the iodo substituent offers opportunities for further functionalization via palladium-catalyzed reactions, a hot topic in modern synthetic chemistry.

From an industrial perspective, 5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine is often discussed in the context of high-value intermediates for crop protection chemicals. Its structural motifs are found in several agrochemicals that target pest resistance, a pressing issue in agriculture. The compound's relevance to sustainable farming solutions has made it a subject of interest in green chemistry forums.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize this compound. Purity and stability are critical factors, especially when used in high-throughput screening for drug discovery. Storage recommendations typically emphasize protection from light and moisture to preserve its reactivity.

In summary, 5-Bromomethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805596-47-7) is a multifaceted compound with broad applications in life sciences and industrial chemistry. Its unique combination of functional groups positions it as a cornerstone for innovation in targeted therapeutics and advanced materials. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring next-generation chemical entities.